Cas no 1415328-95-8 (NHPI-PEG4-C2-NHS ester)

• Product Name: NHPI-PEG4-C2-NHS ester
• CAS No: 1415328-95-8
• MF: C₂₃H₂₈N₂O₁₁
• MW: 508.475227355957
• MDL: MFCD28155511
• CID: 2601951
• PubChem ID: 89284647
• Update Time: 2025-06-08

NHPI-PEG4-C2-NHS ester Chemical and Physical Properties

Names and Identifiers

• 2,5-dioxopyrrolidin-1-yl 1-(1,3-dioxoisoindolin-2-yloxy)-3,6,9,12-tetraoxapentadecan-15-oate
• NHPI-PEG4-C2-NHS ester
• Phthalimidooxy-PEG4-NHS ester
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-(1,3-dioxoisoindol-2-yl)oxyethoxy]ethoxy]ethoxy]ethoxy]propanoate
• Phthalimidooxy-dPEG(R)4-NHS ester
• SB64694
• PHTHALIMIDOOXY-DPEG4-NHS ESTER
• GS-9317
• SCHEMBL14237953
• CS-0105037
• AKOS027257135
• F82468
• 2,5-dioxopyrrolidin-1-yl 1-((1,3-dioxoisoindolin-2-yl)oxy)-3,6,9,12-tetraoxapentadecan-15-oate
• 2,5-DIOXOPYRROLIDIN-1-YL 1-[(1,3-DIOXOISOINDOL-2-YL)OXY]-3,6,9,12-TETRAOXAPENTADECAN-15-OATE
• 2,5-dioxopyrrolidin-1-yl1-(1,3-dioxoisoindolin-2-yloxy)-3,6,9,12-tetraoxapentadecan-15-oate
• HY-130091
• MFCD28155511
• 1415328-95-8

• MDL： MFCD28155511
• Inchi： 1S/C23H28N2O11/c26-19-5-6-20(27)24(19)36-21(28)7-8-31-9-10-32-11-12-33-13-14-34-15-16-35-25-22(29)17-3-1-2-4-18(17)23(25)30/h1-4H,5-16H2
• InChI Key： HLAGLPXQSIDIDX-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCON1C(C2C=CC=CC=2C1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 508.16930971 g/mol
• Monoisotopic Mass: 508.16930971 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 18
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 147
• Molecular Weight: 508.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on NHPI-PEG4-C2-NHS ester

Research Briefing on NHPI-PEG4-C2-NHS Ester (CAS: 1415328-95-8) in Chemical Biology and Pharmaceutical Applications

NHPI-PEG4-C2-NHS ester (CAS: 1415328-95-8) is a heterobifunctional crosslinker widely used in chemical biology and pharmaceutical research for bioconjugation applications. This compound features an N-hydroxysuccinimide (NHS) ester group, which reacts efficiently with primary amines, and a phthalimide (NHPI) group that can be selectively modified under mild conditions. The tetraethylene glycol (PEG4) spacer provides enhanced solubility and reduces steric hindrance in biological systems. Recent studies have highlighted its utility in protein-protein conjugation, antibody-drug conjugate (ADC) development, and targeted drug delivery systems.

A 2023 study published in Bioconjugate Chemistry demonstrated the effectiveness of NHPI-PEG4-C2-NHS ester in constructing stable antibody-oligonucleotide conjugates for targeted therapy. The researchers utilized the NHS ester group for covalent attachment to lysine residues on the antibody, while the NHPI group served as a handle for subsequent click chemistry modifications. This approach achieved a conjugation efficiency of over 90% while maintaining antibody specificity, representing a significant improvement over traditional heterobifunctional linkers.

In the field of proteomics, NHPI-PEG4-C2-NHS ester has emerged as a valuable tool for crosslinking mass spectrometry (XL-MS) applications. A recent Nature Methods publication (2024) reported its use in mapping protein-protein interactions with unprecedented resolution. The PEG4 spacer was found to optimally balance crosslinking efficiency and MS detectability, while the NHPI group allowed for selective enrichment of crosslinked peptides through hydrazine-based cleavage. This methodology has been successfully applied to elucidate previously undetectable transient interactions in the NF-κB signaling pathway.

Pharmaceutical applications of NHPI-PEG4-C2-NHS ester have expanded significantly in ADC development. Current research focuses on optimizing the linker's stability in circulation while enabling efficient payload release in target tissues. A 2024 Journal of Medicinal Chemistry study compared various PEG-length variants and found that the PEG4 spacer in NHPI-PEG4-C2-NHS ester provided the ideal balance between systemic stability (t_1/2 > 72h in plasma) and intracellular payload release kinetics (>80% release within 24h post-internalization). These properties make it particularly suitable for next-generation ADCs with improved therapeutic indices.

The compound's unique properties have also enabled advances in targeted nanomedicine. Researchers have recently developed NHPI-PEG4-C2-NHS ester-functionalized lipid nanoparticles for mRNA delivery, as reported in Advanced Materials (2024). The NHS ester group facilitated efficient coupling to targeting ligands, while the NHPI moiety allowed for subsequent surface modification with polyethyleneimine (PEI) to enhance endosomal escape. This dual-functional approach achieved cell-specific delivery with 5-fold higher transfection efficiency compared to standard formulations.

Ongoing research is exploring novel applications of NHPI-PEG4-C2-NHS ester in chemical biology tools development. A recent preprint (2024) describes its incorporation into activity-based protein profiling (ABPP) probes, where the NHPI group serves as a photocleavable handle for probe recovery. This innovation addresses a critical challenge in ABPP by enabling spatial-temporal control over probe activation and retrieval, potentially revolutionizing the study of enzyme activities in living systems.

In conclusion, NHPI-PEG4-C2-NHS ester (1415328-95-8) has established itself as a versatile tool in modern chemical biology and pharmaceutical research. Its unique combination of reactivity, stability, and modifiability continues to enable innovative applications across diverse fields, from structural biology to targeted therapeutics. Future research directions may focus on further optimizing its physicochemical properties and expanding its utility in emerging areas such as targeted protein degradation and spatial omics technologies.